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Compound of Interest

Compound Name: 1-Chloro-2-methoxybenzene-d3

Cat. No.: B12301412 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction
Isotopically labeled compounds are indispensable tools in pharmaceutical research and

development. They are critical for a variety of applications, including the study of drug

metabolism, pharmacokinetics (DMPK), and as internal standards in bioanalytical assays. 1-

Chloro-2-methoxybenzene, a common organic building block, can be synthesized with

deuterium (d) labels to create tracers for metabolic studies. The "-d3" designation typically

signifies the replacement of three hydrogen atoms with three deuterium atoms on the methoxy

group.

Accurate determination of the molecular weight of these labeled compounds is a fundamental

requirement for all quantitative applications. This guide provides a detailed calculation for the

molecular weight of 1-Chloro-2-methoxybenzene-d3, outlines the methodology, and presents

the relevant atomic mass data.

Data Presentation: Atomic and Molecular Weights
The calculation of the molecular weight requires precise atomic mass values for each

constituent element. Standard atomic weights are a weighted average of the natural

abundances of an element's stable isotopes. For isotopically labeled compounds, the specific

mass of the isotope (in this case, deuterium) must be used.
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The chemical formula for unlabeled 1-chloro-2-methoxybenzene is C₇H₇ClO.[1][2][3] For the

deuterated analog, 1-chloro-2-methoxybenzene-d3, the formula is C₇H₄D₃ClO, assuming the

deuterium atoms replace the hydrogens on the methoxy group.

The table below summarizes the necessary atomic weights for this calculation.[4][5][6][7][8][9]

Element/Isotope Symbol
Standard Atomic
Weight (Da)

Notes

Carbon C [12.0096, 12.0116]
Abridged value:

12.011

Hydrogen H [1.00784, 1.00811] Abridged value: 1.008

Oxygen O [15.99903, 15.99977]
Abridged value:

15.999

Chlorine Cl [35.446, 35.457] Abridged value: 35.45

Deuterium D / ²H 2.0141017926
Mass of the stable

isotope.[10]

The calculated molecular weights for both the unlabeled and deuterated compounds are

presented below.

Compound Chemical Formula
Calculated Molecular
Weight (Da)

1-Chloro-2-methoxybenzene C₇H₇ClO 142.58

1-Chloro-2-methoxybenzene-

d3
C₇H₄D₃ClO 145.60

Experimental Protocols: Molecular Weight
Calculation
The theoretical molecular weight is determined by summing the masses of its constituent

atoms.
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Protocol for Theoretical Molecular Weight Determination:

Establish the Chemical Formula:

The base structure is 1-chloro-2-methoxybenzene. Its chemical formula is C₇H₇ClO.[1][2]

[3]

The "-d3" label indicates that three hydrogen (H) atoms are substituted by three deuterium

(D) atoms.

The resulting chemical formula for the deuterated compound is C₇H₄D₃ClO.

Sum the Atomic Weights:

Carbon (C): 7 atoms × 12.011 Da/atom = 84.077 Da

Hydrogen (H): 4 atoms × 1.008 Da/atom = 4.032 Da

Deuterium (D): 3 atoms × 2.0141 Da/atom = 6.0423 Da

Chlorine (Cl): 1 atom × 35.45 Da/atom = 35.45 Da

Oxygen (O): 1 atom × 15.999 Da/atom = 15.999 Da

Calculate the Total Molecular Weight:

Sum of masses = 84.077 + 4.032 + 6.0423 + 35.45 + 15.999 = 145.6003 Da

The molecular weight of 1-Chloro-2-methoxybenzene-d3 is therefore approximately 145.60

Da.

Visualization of Workflow
The logical process for calculating the molecular weight of an isotopically labeled compound

can be visualized as a straightforward workflow.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://webbook.nist.gov/cgi/cbook.cgi?ID=C766518&Mask=4
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm766518
https://www.molport.com/denied.html
https://www.benchchem.com/product/b12301412?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12301412?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Molecular Weight Calculation
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(C₇H₄D₃ClO)
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Sum Atomic Weights
of All Atoms

Final Molecular
Weight (145.60 Da)

Click to download full resolution via product page

Caption: Logical workflow for calculating the molecular weight of a deuterated compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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